Cas no 851864-99-8 (1-(3,5-dimethoxybenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

• Product Name: 1-(3,5-dimethoxybenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 851864-99-8
• MF: C₁₉H₁₉FN₂O₃S
• MW: 374.429167032242
• CID: 6530021
• Update Time: 2025-05-25

1-(3,5-dimethoxybenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethoxybenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• (3,5-dimethoxyphenyl)(2-((3-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• Methanone, (3,5-dimethoxyphenyl)[2-[[(3-fluorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl]-

• Inchi： 1S/C19H19FN2O3S/c1-24-16-9-14(10-17(11-16)25-2)18(23)22-7-6-21-19(22)26-12-13-4-3-5-15(20)8-13/h3-5,8-11H,6-7,12H2,1-2H3
• InChI Key： AETZXJLLTPNHDF-UHFFFAOYSA-N
• SMILES： C(C1=CC(OC)=CC(OC)=C1)(N1C(SCC2=CC=CC(F)=C2)=NCC1)=O

Additional information on 1-(3,5-dimethoxybenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

Comprehensive Overview of 1-(3,5-dimethoxybenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 851864-99-8)

The compound 1-(3,5-dimethoxybenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 851864-99-8) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a dimethoxybenzoyl moiety, a fluorophenylmethylsulfanyl side chain, and a dihydroimidazole core. These features contribute to its potential applications in pharmaceutical research, agrochemical development, and material science. Researchers are increasingly interested in this compound due to its modular design, which allows for tailored modifications to enhance bioavailability or target specificity.

In recent years, the demand for imidazole derivatives has surged, driven by their versatility in drug discovery. The 1-(3,5-dimethoxybenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole structure aligns with trends in small-molecule therapeutics, particularly in addressing enzyme inhibition and receptor modulation. Its fluorophenyl and methoxy groups are often explored for their electron-withdrawing and lipophilic properties, which are critical in optimizing pharmacokinetics. This compound’s CAS No. 851864-99-8 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in academic and industrial settings.

Synthetic routes to 1-(3,5-dimethoxybenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole often involve multi-step protocols, including acylations, nucleophilic substitutions, and cyclization reactions. The dihydroimidazole core is particularly noteworthy for its stability and reactivity, making it a scaffold of choice for heterocyclic chemistry. Analogs of this compound have been investigated for their potential in central nervous system (CNS) targeting, leveraging the fluorophenyl group’s ability to cross the blood-brain barrier. Such applications are frequently discussed in forums and publications focused on neuropharmacology.

From an analytical perspective, CAS No. 851864-99-8 is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure the compound meets rigorous standards for research use. The dimethoxybenzoyl segment, for instance, exhibits distinct proton signals in 1H-NMR, while the fluorophenyl group’s presence is confirmed via 19F-NMR. Such details are critical for researchers validating synthetic outcomes or troubleshooting reaction pathways.

Environmental and regulatory considerations for 1-(3,5-dimethoxybenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole are also gaining attention. While not classified as hazardous, its persistence and bioaccumulation potential are evaluated under frameworks like REACH. The compound’s methylsulfanyl group, for example, may undergo metabolic transformations, a topic of interest in green chemistry discussions. These aspects align with broader industry shifts toward sustainable synthesis and eco-friendly intermediates.

In conclusion, 1-(3,5-dimethoxybenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 851864-99-8) represents a compelling case study in modern medicinal chemistry and molecular design. Its structural complexity and functional diversity make it a valuable candidate for further exploration, particularly in contexts requiring targeted drug delivery or selective binding. As research progresses, this compound is likely to remain a focal point in both academic inquiries and industrial applications.